Cas no 107147-13-7 (2-(4-Methylbenzoyl)cyclohexanecarboxylic Acid)

• Product Name: 2-(4-Methylbenzoyl)cyclohexanecarboxylic Acid
• CAS No: 107147-13-7
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• MDL: MFCD07775667
• CID: 191392
• PubChem ID: 2759788
• Update Time: 2025-09-20

2-(4-Methylbenzoyl)cyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 2-(4-methylbenzoyl)-, (1R,2S)-rel-
• 2-(4-Methylbenzoyl)cyclohexanecarboxylic acid
• cis-2-(4-Methylbenzoyl)cyclohexane-1-carboxylic acid
• (1R,2S)-2-(4-methylbenzoyl)cyclohexanecarboxylic acid
• (1R,2S)-2-[(4-methylphenyl)carbonyl]cyclohexanecarboxylate
• (1S,2R)-2-(4-methylbenzoyl)cyclohexanecarboxylic acid
• 2-[(4-methylphenyl)carbonyl]cyclohexanecarboxylic acid
• cis-2-(4-Methylbenzoyl)-1-cyclohexanecarboxylic acid
• 2-(4-methylbenzoyl)cyclohexane-1-carboxylic acid
• cyclohexanecarboxylic acid, 2-(4-methylbenzoyl)-
• 2-(4-methylphenyl)carbonylcyclohexane-1-carboxylic acid
• CIS-2-(4-METHYLBENZOYL)-1-CYCLOHEXANECARBOXYLIC ACID, 99
• (1R,2S)-2-(4-methylbenzoyl)cyclohexane-1-carboxylic acid
• 2-[(4-methylphenyl)-oxomethyl]-1-cyclohexanecarboxylic acid
• BGA83092
• LS-03572
• FT-0683289
• trans-2-(4-methylbenzoyl)cyclohexane-1-carboxylic acid
• 107147-13-7
• AB07280
• 2-(4-Methyl-benzoyl)-cyclohexanecarboxylic acid
• AB07279
• AKOS005172676
• 2-(4-Methylbenzoyl)cyclohexanecarboxylic Acid

• MDL： MFCD07775667
• Inchi： 1S/C15H18O3/c1-10-6-8-11(9-7-10)14(16)12-4-2-3-5-13(12)15(17)18/h6-9,12-13H,2-5H2,1H3,(H,17,18)
• InChI Key： JHAROMYZTGWTSG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)C1CCCCC1C(=O)O

Computed Properties

• Exact Mass: 246.126
• Monoisotopic Mass: 246.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 3.7
• Topological Polar Surface Area: 57.2

Experimental Properties

• Color/Form: Not available
• Density: 1.1026 (rough estimate)
• Melting Point: 135 °C
• Boiling Point: 349.3°C (rough estimate)
• Flash Point: 225.1°C
• Refractive Index: 1.5570 (estimate)
• PSA: 54.37000
• LogP: 3.06870
• Solubility: Not available

2-(4-Methylbenzoyl)cyclohexanecarboxylic Acid Security Information

• HazardClass：IRRITANT